Cas no 868967-10-6 (1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one)

1-(4-Methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one is a heterocyclic compound featuring a 1,2,4-triazolo[4,3-b]pyridazine core substituted with a thiophene moiety and a 4-methoxyphenyl ethanone group linked via a sulfanyl bridge. This structure combines multiple pharmacophoric elements, including the electron-rich thiophene and the methoxyphenyl ketone, which may enhance its potential as a bioactive scaffold. The triazolopyridazine system is known for its versatility in medicinal chemistry, often contributing to binding affinity and metabolic stability. The compound's sulfur-containing linker could improve solubility and offer additional interaction sites. Its unique architecture suggests applicability in drug discovery, particularly for targets requiring rigid, planar heterocycles with tunable electronic properties. Further studies are needed to explore its specific biological activities and synthetic utility.
1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one structure
868967-10-6 structure
Product name:1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
CAS No:868967-10-6
MF:C18H14N4O2S2
MW:382.459360599518
CID:6074728
PubChem ID:7190430

1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
    • F1835-0119
    • 868967-10-6
    • AKOS024612667
    • 1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
    • 1-(4-methoxyphenyl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone
    • 1-(4-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone
    • Inchi: 1S/C18H14N4O2S2/c1-24-13-6-4-12(5-7-13)14(23)11-26-17-9-8-16-19-20-18(22(16)21-17)15-3-2-10-25-15/h2-10H,11H2,1H3
    • InChI Key: AOGLGBGDTUQJDI-UHFFFAOYSA-N
    • SMILES: S(CC(C1C=CC(=CC=1)OC)=O)C1C=CC2=NN=C(C3=CC=CS3)N2N=1

Computed Properties

  • Exact Mass: 382.05581805g/mol
  • Monoisotopic Mass: 382.05581805g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 123Ų

1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1835-0119-1mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1835-0119-25mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F1835-0119-10μmol
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1835-0119-20mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F1835-0119-3mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1835-0119-100mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F1835-0119-5μmol
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1835-0119-2mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1835-0119-10mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F1835-0119-75mg
1-(4-methoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
868967-10-6 90%+
75mg
$208.0 2023-05-17

1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Related Literature

Additional information on 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one

Comprehensive Analysis of 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one (CAS No. 868967-10-6)

The compound 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one (CAS No. 868967-10-6) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines a thiophene ring, a triazolopyridazine core, and a methoxyphenyl group, making it a subject of significant interest in pharmaceutical and materials science research. This compound's sulfanyl linkage and heterocyclic components contribute to its potential applications in drug discovery and functional materials.

Recent advancements in heterocyclic chemistry have spotlighted compounds like 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one due to their versatile reactivity and biological relevance. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, aligning with trending topics in precision medicine and bioimaging. The compound's CAS No. 868967-10-6 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and material science.

From a synthetic perspective, the triazolopyridazine moiety in 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one offers a robust platform for further derivatization. This feature is critical for developing small-molecule therapeutics, a hot topic in AI-driven drug design. Computational studies suggest that the compound's electron-rich regions could enhance its binding affinity to biological targets, a key consideration in structure-activity relationship (SAR) analyses.

The thiophene component of CAS No. 868967-10-6 is another focal point, as this heterocycle is widely exploited in organic electronics and photovoltaic materials. With the rise of sustainable energy solutions, researchers are investigating whether this compound's conjugated system could contribute to organic solar cells or light-emitting diodes (OLEDs). Such applications align with global searches for green chemistry innovations and renewable energy technologies.

In analytical chemistry, 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one poses interesting challenges due to its multifunctional groups. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity and stability—topics frequently queried in laboratory forums and research publications. The compound's logP and solubility profiles are also critical for formulation scientists working on drug delivery systems.

Looking ahead, the scientific community anticipates broader applications for CAS No. 868967-10-6, particularly in targeted therapy and smart materials. Its structural complexity and functional diversity make it a compelling case study for molecular modeling enthusiasts and synthetic chemists alike. As high-throughput screening methods evolve, this compound may emerge as a cornerstone in fragment-based drug discovery—a trending niche in biotechnology.

For industrial stakeholders, the scalable synthesis of 1-(4-methoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one remains a priority. Optimizing its production while adhering to green synthesis principles—another highly searched topic—could position this compound as a sustainable candidate for commercial applications. Its patent landscape and regulatory pathways are additional areas of interest for R&D professionals.

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